Cas no 149819-45-4 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-trans)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-trans)- (9CI)
• CAS No: 149819-45-4
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 139780
• PubChem ID: 465895
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-trans)- (9CI)
• 1-[(2S,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidine-2,4-dione
• 149819-45-4
• (-)-(2S,5S)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
• Oxathiolan U-(-)-alpha
• OxathiolanU-(-).a.
• Trans-2-Hydroxymethyl-5-(uracil-N-1'-yl)-1,3-oxathiolane
• (-)-(2S,5S)-1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)uracil
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-trans)-
• OxathiolanU-(-)-alpha
• 2,4(1H,3H)-Pyrimidinedione, 1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, (2S-trans)-
• DTXSID20164390

• Inchi： 1S/C8H10N2O4S/c11-3-7-14-6(4-15-7)10-2-1-5(12)9-8(10)13/h1-2,6-7,11H,3-4H2,(H,9,12,13)/t6-,7-/m0/s1
• InChI Key： BNVOMPQTQUUYHU-BQBZGAKWSA-N
• SMILES： S1[C@@H](CO)O[C@@H](C1)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 230.03612798g/mol
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų